2-[(4-Fluorophenyl)sulfinyl]-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfinyl-1-(4-hydroxy-3,5-dimethylphenyl)ethanone
• InChI: InChI=1S/C16H15FO3S/c1-10-7-12(8-11(2)16(10)19)15(18)9-21(20)14-5-3-13(17)4-6-14/h3-8,19H,9H2,1-2H3
• InChI Key: ZOPCOZLBGGVDSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C)C(=O)CS(=O)C2=CC=C(C=C2)F
• Molecular Formula: C16H15FO3S
• Molecular Weight: 306.4 g/mol

Description

2-[(4-Fluorophenyl)sulfinyl]-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone, also known as 4-fluoro-2-sulfamoylbenzoic acid ethyl ester (FSBE), is a novel drug candidate currently under investigation for a variety of potential therapeutic applications. FSBE is a synthetic compound with a unique chemical structure, consisting of a fluorinated phenyl group linked to a sulfonamide group and a hydroxy-dimethylphenyl group. FSBE has been found to possess a variety of pharmacological properties, including anti-inflammatory, anti-oxidative, anti-allergic, and anti-cancer effects.

Scientific Research Applications

Fluorescent Probes for Biological Systems

• A study developed a BODIPY-based fluorescent on-off probe with high selectivity for hydrogen sulfide (H2S), leveraging the sulfhydryl-specific cleavage reaction. This probe is highly sensitive and selective to H2S, facilitating the detection of HS− in various cell lines, which underscores its potential utility in biological research for studying the effects of HS− in biological systems (Fang et al., 2019).

Antimicrobial Activity

• Novel Schiff bases synthesized using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and 1,3-Disubstituted pyrazole-4-carboxaldehydes derivatives have shown significant antimicrobial activity. These compounds were synthesized through a multi-step reaction, highlighting the potential of such derivatives in developing new antimicrobial agents (Puthran et al., 2019).

Materials for Fuel Cell Applications

• Research on sulfonated poly(arylene ether sulfone)s (SPEs) block copolymers incorporating fluorenyl groups for fuel cell applications has demonstrated promising results. These copolymers exhibit high proton conductivity and mechanical properties, making them suitable for use in fuel cells (Bae et al., 2009).

Synthesis of Fluorinated Compounds

• The synthesis of fluorinated benzophenones, xanthones, acridones, and thioxanthones through iterative nucleophilic aromatic substitution has been developed. This method provides scalable access to fluorinated analogues of various fluorophores, enhancing their photostability and spectroscopic properties, which could be beneficial in designing novel fluorinated materials for diverse applications (Woydziak et al., 2012).